N-(4-((4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)sulfonyl)phenyl)-2-methylbenzamide

• IUPAC Name: N-[4-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]sulfonylphenyl]-2-methylbenzamide
• InChI: InChI=1S/C26H26N4O3S/c1-18-6-2-3-7-22(18)26(31)27-20-10-12-21(13-11-20)34(32,33)30-16-14-19(15-17-30)25-28-23-8-4-5-9-24(23)29-25/h2-13,19H,14-17H2,1H3,(H,27,31)(H,28,29)
• InChI Key: RSGLECLWTSDREW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCC(CC3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C26H26N4O3S
• Molecular Weight: 474.6 g/mol
• CAS No.: 886888-56-8

Description

Benzimidazole is a type of organic compound that’s made up of a fusion of benzene and imidazole. It’s a heterocyclic aromatic organic compound that’s colorless and solid, and it’s highly soluble in water and other polar solvents. Benzimidazole derivatives have been found to exhibit a broad range of chemical and biological properties, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the reaction of o-phenylenediamine with carboxylic acids, nitriles, or aldehydes. For example, one study synthesized a series of 2-(1H-benzo[d]imidazol-2-ylthio)-N-(substituted 4-oxothiazolidin-3-yl) acetamides and characterized them using physicochemical and spectral means.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole and its derivatives can undergo a variety of chemical reactions, including nucleophilic substitution, oxidation, and reduction.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties.

Scientific Research Applications

Radiolabeling for Receptor Imaging

N-(4-((4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)sulfonyl)phenyl)-2-methylbenzamide shows potential in the development of radiolabeled compounds for receptor imaging. Specifically, compounds similar in structure have been synthesized for angiotensin II, AT1 receptor imaging, demonstrating the potential of such compounds in diagnostic imaging (Hamill et al., 1996).

Cardiac Electrophysiological Activity

The cardiac electrophysiological activity of compounds structurally related to this compound has been explored. Studies show that N-substituted imidazolylbenzamides exhibit potency comparable to established selective class III agents, indicating potential applications in the treatment of reentrant arrhythmias (Morgan et al., 1990).

Gastrointestinal Motility Enhancement

Research into benzamide derivatives, including those with a structure similar to this compound, has demonstrated their efficacy in enhancing gastrointestinal motility. This suggests potential therapeutic applications for gastrointestinal disorders (Sonda et al., 2004).

Antihypertensive and Diuretic Activities

Compounds containing sulfur attached to nitrogen, similar to this compound, have been synthesized and tested for their diuretic and antihypertensive properties. This research indicates potential applications in treating hypertension and related conditions (Klioze & Novick, 1978).

Antimicrobial Activity

Studies have demonstrated the antimicrobial activity of N-substituted derivatives of compounds structurally similar to this compound, indicating potential for use in developing new antimicrobial agents (Khalid et al., 2016).

Metabolic Studies

Metabolic studies of compounds like this compound can provide insights into their pharmacokinetics and potential drug interactions, as seen in research on SAM-760, a 5HT6 antagonist, indicating the complexity of drug metabolism and interactions (Sawant-Basak et al., 2018).

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, such as this one, have a broad range of biological properties and can interact with various proteins and enzymes .

Mode of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The compound’s interaction with its targets and the resulting changes would depend on the specific target and the biological context.

Biochemical Pathways

Given the broad range of activities associated with imidazole derivatives, it can be inferred that multiple pathways could potentially be affected .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting that this compound could potentially have diverse effects at the molecular and cellular levels .

Safety and Hazards

The safety and hazards of benzimidazole and its derivatives can vary widely depending on their specific structure. Some benzimidazole derivatives are used as drugs and have been found to be safe for use in humans, while others may be toxic or have unknown safety profiles.

Future Directions

Given the broad range of biological activities exhibited by benzimidazole derivatives, there is significant interest in further exploring these compounds for potential therapeutic applications. Future research may focus on synthesizing new benzimidazole derivatives and evaluating their biological activities.